6-amino-5-(phenylamino)-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile

• Molecular Formula: C15H8N8
• Molecular Weight: 300.28 g/mol
• IUPAC Name: 6-amino-5-anilinopyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile
• InChI: InChI=1S/C15H8N8/c16-6-10-13-15(21-12(8-18)11(7-17)20-13)23(14(10)19)22-9-4-2-1-3-5-9/h1-5,22H,19H2
• InChI Key: JNIMYYZGZGSIRP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NN2C(=C(C3=NC(=C(N=C32)C#N)C#N)C#N)N

Description

6-amino-5-(phenylamino)-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and biochemistry. This compound is a complex heterocyclic structure that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 6-amino-5-(phenylamino)-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile involves the inhibition of protein kinases, which are enzymes that play a critical role in cell proliferation and survival. This compound binds to the ATP-binding site of protein kinases and prevents the transfer of phosphate groups to downstream targets, thereby inhibiting cell growth and inducing apoptosis.
Biochemical and Physiological Effects:
6-amino-5-(phenylamino)-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile has been shown to exhibit potent antitumor activity in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. In addition, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-amino-5-(phenylamino)-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile in lab experiments is its potent antitumor activity against various cancer cell lines. This makes it a promising candidate for the development of novel anticancer drugs. However, one of the limitations of using this compound is its complex synthesis method, which may limit its scalability for large-scale production.

Future Directions

There are several future directions for the research on 6-amino-5-(phenylamino)-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile. One of the most promising directions is the development of novel anticancer drugs based on this compound. This could involve the synthesis of analogs with improved potency and selectivity for specific cancer types. Another direction is the use of this compound as a fluorescent probe for detecting metal ions in biological systems. This could involve the development of new imaging techniques for studying metal ion homeostasis in cells and tissues. Finally, this compound could also be studied for its potential use in the synthesis of novel materials with unique properties, such as optoelectronic materials and sensors.

Synthesis Methods

The synthesis of 6-amino-5-(phenylamino)-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile is a complex process that involves several steps. One of the most common methods for synthesizing this compound is the reaction between 5-phenylamino-3H-pyrrolo[2,3-b]pyrazine-2,6-dicarbonitrile and 1,3-diaminopropane in the presence of a catalyst. The reaction proceeds through a nucleophilic addition-elimination mechanism to form the desired product. Other methods for synthesizing this compound include the use of metal catalysts, microwave irradiation, and solvent-free conditions.

Scientific Research Applications

6-amino-5-(phenylamino)-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile has been extensively studied for its potential applications in medicinal chemistry. This compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It acts by inhibiting the activity of protein kinases, which are essential for cell proliferation and survival. In addition, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. It has also been investigated for its potential use in the synthesis of novel materials with unique properties.